Cas no 19573-22-9 (Azidocyclohexane)

• Product Name: Azidocyclohexane
• CAS No: 19573-22-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 151872
• PubChem ID: 88153
• Update Time: 2025-07-15

Azidocyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, azido-
• azidocyclohexane
• Azido-cyclohexan
• azido-cyclohexane
• Cyclohexane,azido
• cyclohexylazide
• cyclohexyldiazoazamethene
• Cyclohexyl azide
• 1-Azidocyclohexane
• F79492
• SCHEMBL14015255
• DTXSID9074014
• NSC-30398
• A903546
• cyclohexylazide; azido-cyclohexane;
• NSC30398
• AKOS010633152
• NSC 30398
• 19573-22-9
• F1907-3365
• EN300-80012
• DS-010651
• Azidocyclohexane

• Inchi： 1S/C6H11N3/c7-9-8-6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： ODSNIGPBQIINLA-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)=[N+]=[N-]

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 49.75000
• LogP: 2.08216

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on Azidocyclohexane

Chemical Profile of Azidocyclohexane (CAS No. 19573-22-9)

Azidocyclohexane, a compound with the chemical formula C₆H₁₁N₃, is a significant intermediate in organic synthesis and pharmaceutical research. Its molecular structure features a cyclohexane ring substituted with three azide groups, making it a versatile building block for various chemical transformations. The presence of these azide functional groups provides unique reactivity that has been exploited in the development of novel synthetic methodologies and drug candidates.

The CAS number 19573-22-9 uniquely identifies Azidocyclohexane in scientific literature and commercial databases, ensuring precise referencing in research and industrial applications. This compound has garnered attention due to its role in constructing complex molecular architectures, particularly in the field of medicinal chemistry. The cyclohexane backbone offers conformational flexibility, which is advantageous for designing molecules with specific biological activities.

Recent advancements in the synthesis of Azidocyclohexane have focused on optimizing yield and purity while minimizing hazardous byproducts. Researchers have employed catalytic methods to enhance the efficiency of azide introduction into the cyclohexane framework. For instance, transition metal-catalyzed azideation reactions have been explored to achieve regioselective functionalization, a critical aspect in drug design where precise positioning of functional groups determines efficacy.

The utility of Azidocyclohexane extends to its application in cross-coupling reactions, which are fundamental to constructing biaryl structures prevalent in many pharmaceuticals. The azide groups can undergo palladium-catalyzed coupling with organic halides or pseudohalides, facilitating the formation of carbon-carbon bonds. This transformation has been leveraged in the synthesis of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

In the realm of medicinal chemistry, Azidocyclohexane serves as a precursor for generating libraries of compounds for high-throughput screening. Its structural motif is incorporated into scaffolds that mimic natural products or known bioactive molecules. By systematically varying substituents on the cyclohexane ring or introducing additional functional groups, researchers can explore structure-activity relationships (SAR) to identify lead compounds with desired pharmacological properties.

One notable application of Azidocyclohexane is in the development of click chemistry reactions, particularly copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly favored in biotechnology and drug discovery due to its reliability and compatibility with biological systems. Azido-cyclohexenes or -dienes have been used to generate polymers or conjugates for targeted drug delivery systems, showcasing the compound's versatility beyond small-molecule synthesis.

The safety profile of Azidocyclohexane is another critical consideration in its handling and application. While not classified as a hazardous material under standard regulations, proper protocols must be followed to prevent unintended decomposition of azide groups, which can release nitrogen gas under certain conditions. Industrial processes involving this compound require controlled environments and specialized equipment to ensure worker safety and product integrity.

Future research directions for Azidocyclohexane may include exploring its role in green chemistry initiatives, such as solvent-free reactions or catalytic systems that reduce environmental impact. Additionally, computational modeling techniques are being employed to predict reactivity patterns and optimize synthetic routes before experimental validation. These advancements align with broader trends in sustainable chemistry aimed at minimizing waste and energy consumption.

The integration of Azidocyclohexane into modern drug discovery pipelines highlights its importance as a synthetic intermediate with broad applicability. As new methodologies emerge, the compound will likely continue to play a pivotal role in constructing novel therapeutic agents. Its unique combination of structural features and reactivity makes it an indispensable tool for chemists working at the intersection of organic synthesis and medicinal chemistry.